Cas no 2138254-90-5 (3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl-)

• Product Name: 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl-
• CAS No: 2138254-90-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5259915
• Update Time: 2025-07-13

3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl-

• Inchi： 1S/C10H18N2O/c1-5-10(3,4)11-6-9-8(2)7-13-12-9/h7,11H,5-6H2,1-4H3
• InChI Key： GQNOHSTWPPFZNH-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(CNC(C)(C)CC)=N1

Additional information on 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl-

Introduction to 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl- (CAS No. 2138254-90-5)

3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl- (CAS No. 2138254-90-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the isoxazole class, which is known for its diverse biological activities and potential therapeutic applications. The molecular structure of 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl- features a unique arrangement of atoms that contributes to its distinct chemical properties and reactivity. In recent years, there has been a growing interest in exploring the pharmacological potential of isoxazole derivatives, and this compound has emerged as a promising candidate for further investigation.

The significance of this compound lies in its structural features, which include a nitrogen-containing heterocyclic ring system. This particular arrangement of atoms not only influences the compound's chemical behavior but also its interaction with biological targets. The presence of a methyl group at the 4-position and a 1,1-dimethylpropyl substituent at the nitrogen atom adds to the complexity and potential variability of its biological effects. These structural elements are critical in determining how the compound may interact with enzymes and receptors in biological systems.

Recent studies have highlighted the importance of isoxazole derivatives in drug discovery. The isoxazole scaffold has been identified as a key structural motif in several bioactive molecules, exhibiting a wide range of pharmacological activities. For instance, derivatives of isoxazole have shown promise in inhibiting specific enzymes and receptors involved in inflammatory responses, pain management, and even cancer cell proliferation. The compound 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl-, with its unique substituents, is being explored for its potential to modulate these pathways.

In the realm of medicinal chemistry, the synthesis and optimization of novel compounds are essential steps in developing new therapeutic agents. The synthesis of 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the specific functional groups while maintaining structural integrity. These methods often involve catalytic processes that enhance efficiency and reduce byproduct formation.

The pharmacological evaluation of this compound has been a focal point for researchers aiming to uncover new therapeutic possibilities. Initial studies have suggested that 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl- may exhibit inhibitory effects on certain enzymes associated with inflammatory diseases. The nitrogen heterocycle interacts with biological targets in a manner that could potentially disrupt inflammatory cascades without causing significant side effects. This makes it an attractive candidate for further development into an anti-inflammatory agent.

Moreover, the compound's structural features also make it suitable for investigating its role in pain management. Isoxazole derivatives have been reported to interact with pain-signaling pathways, offering relief from chronic pain conditions. The specific arrangement of atoms in 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl- could provide insights into how such compounds modulate pain perception at the molecular level.

The potential applications of this compound extend beyond inflammation and pain management. Researchers are also exploring its interactions with other biological targets that could lead to novel treatments for neurological disorders and metabolic diseases. The ability of isoxazole derivatives to cross the blood-brain barrier has opened up possibilities for developing drugs that can treat central nervous system disorders effectively.

In conclusion, 3-Isoxazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl- (CAS No. 2138254-90-5) represents a significant advancement in pharmaceutical research due to its unique structural properties and potential biological activities. Its synthesis and pharmacological evaluation are ongoing areas of study that hold promise for developing new therapeutic agents targeting various diseases. As research continues to uncover more about the pharmacological properties of this compound and related isoxazole derivatives, it is expected to play a crucial role in future drug development efforts.